Cas no 1129-36-8 (Cyanic acid,4-acetylphenyl ester)

• Product Name: Cyanic acid,4-acetylphenyl ester
• CAS No: 1129-36-8
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 117452
• PubChem ID: 11084175
• Update Time: 2025-04-18

Cyanic acid,4-acetylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Cyanic acid,4-acetylphenyl ester
• (4-acetylphenyl) cyanate
• Cyanic acid, 4-acetylphenyl ester (9CI)
• 4-Acetylphenyl cyanate
• 1129-36-8
• SCHEMBL11856798
• DTXSID00454564

• Inchi： 1S/C9H7NO2/c1-7(11)8-2-4-9(5-3-8)12-6-10/h2-5H,1H3
• InChI Key： MUAFEFAYKJZTHJ-UHFFFAOYSA-N
• SMILES： O(C#N)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• PSA: 50.09